Cas no 32276-64-5 (benzoic acid,2-methyl, (2-methylpropyl)ester)

• Product Name: benzoic acid,2-methyl, (2-methylpropyl)ester
• CAS No: 32276-64-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 916814
• PubChem ID: 141692
• Update Time: 2025-04-19

benzoic acid,2-methyl, (2-methylpropyl)ester Chemical and Physical Properties

Names and Identifiers

• benzoic acid,2-methyl, (2-methylpropyl)ester
• o-Toluic acid, 2-methylpropyl ester
• 2-methylpropyl 2-methylbenzoate
• DTXSID90186024
• Isobutyl 2-methylbenzoate #
• 32276-64-5
• SCHEMBL6057357
• ISOBUTYL ORTHO TOLUATE
• WBNOXPDHXZDLCY-UHFFFAOYSA-N
• Benzoic acid, 2-methyl-, (2-methylpropyl) ester
• Q63395540

• Inchi： 1S/C12H16O2/c1-9(2)8-14-12(13)11-7-5-4-6-10(11)3/h4-7,9H,8H2,1-3H3
• InChI Key： WBNOXPDHXZDLCY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C)=O)CC(C)C

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters